2-Formylaminoindane
Cat. No. B8689198
M. Wt: 161.20 g/mol
InChI Key: AQZTVRSXYOQPOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:11](=[O:12])[O:13][C:14](=[O:15])[CH3:16].[NH2:1][CH:2]1[CH2:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[CH2:10]1.[O:18]1[CH2:19][CH2:20][CH2:21][CH2:22]1.[OH2:17]>>[NH:1]([CH:2]1[CH2:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]2[CH2:10]1)[CH:11]=[O:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)OC=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NC1Cc2ccccc2C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=CNC1Cc2ccccc2C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
